Cas no 145006-24-2 (Benzoic acid, 4-chloro-2-cyano-, ethyl ester)

• Product Name: Benzoic acid, 4-chloro-2-cyano-, ethyl ester
• CAS No: 145006-24-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 3754702
• Update Time: 2025-04-10

Benzoic acid, 4-chloro-2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-cyano-, ethyl ester
• ETHYL 4-CHLORO-2-CYANOBENZOATE

• Inchi： 1S/C10H8ClNO2/c1-2-14-10(13)9-4-3-8(11)5-7(9)6-12/h3-5H,2H2,1H3
• InChI Key： WCBRMJPVXBSOCA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(Cl)C=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3